4-(2-Phenylhydrazono)-2,3-dihydro-4H-thieno[2,3-b]thiopyran 1,1-dioxide

• Molecular Formula: C13H12N2O2S2
• Molecular Weight: 292.4 g/mol
• IUPAC Name: N-[(E)-(1,1-dioxo-2,3-dihydrothieno[2,3-b]thiopyran-4-ylidene)amino]aniline
• InChI: InChI=1S/C13H12N2O2S2/c16-19(17)9-7-11-12(6-8-18-13(11)19)15-14-10-4-2-1-3-5-10/h1-6,8,14H,7,9H2/b15-12+
• InChI Key: CAXQOYQKOCKCJI-NTCAYCPXSA-N
• Isomeric SMILES: C1CS(=O)(=O)C2=C1/C(=N/NC3=CC=CC=C3)/C=CS2
• Canonical SMILES: C1CS(=O)(=O)C2=C1C(=NNC3=CC=CC=C3)C=CS2

Description

(4E)-4-(2-phenylhydrazin-1-ylidene)-2H,3H,4H-1lambda6-thieno[2,3-b]thiopyran-1,1-dione is a complex organic compound that belongs to the class of thienothiopyran derivatives This compound is characterized by its unique structure, which includes a thieno[2,3-b]thiopyran ring system and a phenylhydrazinylidene moiety

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (4E)-4-(2-phenylhydrazin-1-ylidene)-2H,3H,4H-1lambda6-thieno[2,3-b]thiopyran-1,1-dione typically involves the condensation of appropriate starting materials under controlled conditions. One common synthetic route involves the reaction of 2-phenylhydrazine with a thieno[2,3-b]thiopyran derivative in the presence of a suitable catalyst. The reaction conditions, such as temperature, solvent, and reaction time, are optimized to achieve high yields and purity of the desired product.

Industrial Production Methods: While specific industrial production methods for this compound are not widely documented, the general approach would involve scaling up the laboratory synthesis procedures. This would include the use of larger reaction vessels, continuous flow reactors, and advanced purification techniques to ensure the consistent production of high-quality (4E)-4-